Cas no 1553956-45-8 (2-(4-chloro-3-fluorophenoxy)acetonitrile)

• Product Name: 2-(4-chloro-3-fluorophenoxy)acetonitrile
• CAS No: 1553956-45-8
• MF: C₈H₅ClFNO
• MW: 185.582804441452
• MDL: MFCD24288331
• CID: 4605743
• PubChem ID: 82706176
• Update Time: 2025-10-11

2-(4-chloro-3-fluorophenoxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-fluorophenoxy)acetonitrile

• MDL： MFCD24288331
• Inchi： 1S/C8H5ClFNO/c9-7-2-1-6(5-8(7)10)12-4-3-11/h1-2,5H,4H2
• InChI Key： YBTKGLQBGLCCSH-UHFFFAOYSA-N
• SMILES： C(#N)COC1=CC=C(Cl)C(F)=C1

Additional information on 2-(4-chloro-3-fluorophenoxy)acetonitrile

Introduction to 2-(4-chloro-3-fluorophenoxy)acetonitrile (CAS No. 1553956-45-8)

2-(4-chloro-3-fluorophenoxy)acetonitrile, with the chemical formula C₈H₅ClFNO, is a significant compound in the realm of pharmaceutical and agrochemical research. This compound, identified by its unique CAS number 1553956-45-8, has garnered attention due to its versatile applications in synthetic chemistry and its potential in developing novel bioactive molecules. The structural features of this molecule, particularly the presence of both chloro and fluoro substituents on the aromatic ring, make it a valuable intermediate in the synthesis of various pharmacologically relevant compounds.

The 4-chloro-3-fluorophenoxy moiety is a key structural element that imparts unique electronic and steric properties to the molecule. These properties are crucial in determining its reactivity and compatibility with other chemical entities, making it a preferred choice for medicinal chemists aiming to design molecules with enhanced binding affinity and selectivity. The acetonitrile group at the other end of the molecule further extends its utility as a versatile building block in organic synthesis.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds featuring halogenated aromatic rings. The combination of chlorine and fluorine atoms in 2-(4-chloro-3-fluorophenoxy)acetonitrile not only enhances its lipophilicity but also influences its metabolic stability and bioavailability. These attributes are particularly important in drug discovery, where optimizing these parameters can significantly improve the efficacy and safety of potential therapeutic agents.

Recent studies have highlighted the role of halogenated phenols in developing antiviral and anticancer agents. For instance, derivatives of 2-(4-chloro-3-fluorophenoxy)acetonitrile have been investigated for their ability to inhibit viral proteases and kinases, which are critical targets in antiviral therapy. The electron-withdrawing nature of the chloro and fluoro groups facilitates strong interactions with biological targets, thereby enhancing the compound's inhibitory activity.

The agrochemical industry has also benefited from the use of 2-(4-chloro-3-fluorophenoxy)acetonitrile as a precursor in synthesizing novel herbicides and fungicides. The structural motif present in this compound allows for the development of molecules that exhibit potent activity against a wide range of plant pathogens while maintaining environmental safety. This has been particularly relevant in the context of sustainable agriculture, where there is an increasing demand for eco-friendly agrochemical solutions.

From a synthetic chemistry perspective, 2-(4-chloro-3-fluorophenoxy)acetonitrile serves as an excellent starting material for constructing more complex scaffolds. Its reactivity towards nucleophilic substitution reactions makes it a convenient intermediate for introducing various functional groups at different positions on the aromatic ring. This flexibility is invaluable in drug discovery pipelines, where rapid access to diverse molecular libraries is essential for identifying lead compounds.

The compound's stability under various reaction conditions further enhances its appeal as a synthetic intermediate. Whether employed in solution-phase reactions or solid-state transformations, 2-(4-chloro-3-fluorophenoxy)acetonitrile maintains its integrity, ensuring consistent yields and purity levels. This reliability is crucial for industrial-scale production, where consistency is paramount.

In conclusion, 2-(4-chloro-3-fluorophenoxy)acetonitrile (CAS No. 1553956-45-8) is a multifaceted compound with significant applications across pharmaceuticals and agrochemicals. Its unique structural features, coupled with its synthetic versatility, make it an indispensable tool for researchers aiming to develop novel bioactive molecules. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of drug discovery and agricultural innovation.